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Compound of Interest

Compound Name: Tetrapropylstannane

Cat. No.: B129664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

tetrapropylstannane (CAS No. 2176-98-9), a tetraorganotin compound with applications in

organic synthesis and materials science. This document details the physical constants of the

compound, outlines the experimental protocols for their determination, and presents a

visualization of its primary synthesis pathway.

Physical and Chemical Properties of
Tetrapropylstannane
Tetrapropylstannane, also known as tetra-n-propyltin, is a colorless, oily liquid.[1] It is

characterized by the chemical formula C₁₂H₂₈Sn and a molecular weight of 291.06 g/mol .

Quantitative Data Summary
The physical properties of tetrapropylstannane are summarized in the table below. It is

important to note that the boiling point is pressure-dependent.
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Property Value Conditions Source

Melting Point -109.1 °C Atmospheric Pressure
Syracuse Research

Corporation[2]

Boiling Point 222 °C
Atmospheric Pressure

(760 Torr)
Various Sources[1]

119 °C 15 Torr Maire, J. C. (1959)[2]

Density 1.107 g/cm³ 20 °C Various Sources

Refractive Index 1.475 Not Specified Stenutz[3]

Experimental Protocols
While the precise historical experimental records for the determination of

tetrapropylstannane's boiling and melting points are not readily available in modern

databases, the following sections describe the standard methodologies that would have been

employed for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like tetrapropylstannane, this would typically be determined by

distillation.

Methodology: Simple Distillation

Apparatus Setup: A distillation flask is charged with a sample of tetrapropylstannane
(typically at least 5 mL) and a few boiling chips to ensure smooth boiling. A thermometer is

positioned in the neck of the flask such that the top of the bulb is level with the side arm

leading to the condenser. This ensures the thermometer measures the temperature of the

vapor in equilibrium with the liquid.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and then passes into the condenser.
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Temperature Reading: The temperature is recorded when it stabilizes, indicating that the

vapor is condensing at a constant temperature. This stable temperature is the boiling point of

the liquid at the recorded atmospheric pressure.[4]

Reduced Pressure Distillation: For the determination of the boiling point at reduced pressure

(e.g., 15 Torr), the distillation apparatus is connected to a vacuum pump, and the pressure is

monitored with a manometer. The procedure is otherwise the same.

Melting Point Determination
The melting point is the temperature at which a solid transitions to a liquid. Given

tetrapropylstannane's very low melting point, this determination requires a cryostat or a

specialized low-temperature apparatus.

Methodology: Capillary Method with Low-Temperature Apparatus

Sample Preparation: A small amount of solidified tetrapropylstannane is introduced into a

capillary tube, which is then sealed.

Apparatus: A cryostat equipped with a viewing port and a calibrated low-temperature

thermometer or thermocouple is used.

Cooling and Heating: The capillary tube is placed in the cryostat, which is cooled to a

temperature below the expected melting point. The temperature is then slowly raised at a

controlled rate (e.g., 1-2 °C per minute) in the vicinity of the melting point.

Observation: The temperatures at which the first drop of liquid appears and at which the last

crystal melts are recorded. This range represents the melting point.[1][5] For a pure

substance, this range is typically narrow.

Synthesis of Tetrapropylstannane: A Workflow
The most common method for the synthesis of tetrapropylstannane is the reaction of tin

tetrachloride with a Grignard reagent, propylmagnesium bromide. The following diagram

illustrates the key steps in this process.
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Step 1: Grignard Reagent Formation

Step 2: Reaction with Tin Tetrachloride Step 3: Work-up and Purification

Propyl Bromide

Propylmagnesium Bromidein dry ether

Magnesium Turnings
in dry ether

Crude Tetrapropylstannane

in dry ether, dropwise addition

Tin Tetrachloride (SnCl4) Hydrolysis (e.g., with dilute HCl) Solvent Extraction Fractional Distillation Pure Tetrapropylstannane

Click to download full resolution via product page

Caption: Synthesis of Tetrapropylstannane via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129664#boiling-and-melting-point-of-
tetrapropylstannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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